![molecular formula C13H16O B092342 2-Methyl-2-phenylcyclohexanone CAS No. 17206-54-1](/img/structure/B92342.png)
2-Methyl-2-phenylcyclohexanone
Overview
Description
2-Methyl-2-phenylcyclohexanone (MPCH) is an aromatic ketone compound that has been used in a wide variety of scientific applications. It is a colorless liquid with a pleasant odor and is an important intermediate in the synthesis of a number of pharmaceuticals, fragrances and other chemicals. MPCH is also known as 2-methylcyclohexanone, and its IUPAC name is 2-methyl-2-phenylcyclohexan-1-one.
Scientific Research Applications
2-Methyl and 2-phenylcyclohexanone react with Lawesson's Reagent at 80°, producing enethiols, which transform into sulfides upon storage. Unsaturated cyclohexanones are transformed into corresponding thioketones (Scheibye et al., 1982).
The bromination of 2-phenylcyclohexanone leads to cis-2-bromo-6-phenylcyclohexanone, with the initial product being trans-2-bromo-6-phenylcyclohexanone. These stereoisomers interconvert in acid, and the cis-isomer is typically obtained due to its lower solubility in several solvents (Miller & Wong, 1972).
Enantioselective protonation of the enolate of 2-phenylcyclohexanone, followed by reduction, is used to synthesize chiral trans-2-phenylcyclohexanol (Asensio et al., 1999).
The hydrolysis of 2-(4-phenyl-1-piperazinylmethyl)cyclohexanone hydrochloride, a Mannich condensation product, was studied, revealing specific acid and general base catalysis (Koshy & Mitchner, 1964).
A study on the photochemistry of 2-phenylcyclohexanone shows that the aldehyde products come from triplets of different lifetimes, indicating distinct photochemical pathways (Wagner & Stratton, 1981).
Competitive hydrogenation of cyclohexanone and methylcyclohexanones over group VIII metals reveals that the methyl-substituted ketones are less reactive than cyclohexanone (Tanaka et al., 1974).
The dehydration of 2-methyl-1-cyclohexanol in a popular undergraduate laboratory experiment shows that the results do not entirely corroborate with Zaitsev’s rule, with the identification of several minor products (Friesen & Schretzman, 2011).
Nitration of 2-phenylcyclohexanone with mixed acid results in oxidative cleavage to a mixture of nitrobenzoic acids (Bell, 1979).
Safety and Hazards
While specific safety data for 2-Methyl-2-phenylcyclohexanone is not available, general safety measures for handling chemicals should be followed. These include wearing personal protective equipment, ensuring adequate ventilation, avoiding contact with eyes, skin, or clothing, and avoiding ingestion and inhalation .
Properties
IUPAC Name |
2-methyl-2-phenylcyclohexan-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H16O/c1-13(10-6-5-9-12(13)14)11-7-3-2-4-8-11/h2-4,7-8H,5-6,9-10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKJLGNHULJVJGL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCCC1=O)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H16O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30325379 | |
Record name | 2-Methyl-2-phenylcyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30325379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
17206-54-1 | |
Record name | 17206-54-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=409889 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-Methyl-2-phenylcyclohexanone | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30325379 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is the reactivity of 2-Methyl-2-phenylcyclohexanone with organometallic reagents significant in organic synthesis?
A: this compound serves as a model compound for studying the introduction of carbon chains into sterically hindered ketones. This is particularly relevant in the synthesis of complex molecules like diterpenes and steroids, where controlling the stereochemistry of reactions is crucial. [, ]
Q2: How does the choice of organometallic reagent impact the reaction outcome with 5,5-Ethylenedioxy-2-methyl-2-phenylcyclohexanone?
A: The research demonstrates that the reaction outcome significantly depends on the organometallic reagent used. While most reagents primarily act as bases, leading to ketal ring cleavage and enol ether formation, N, N-dimethyl lithioacetamide (4f) facilitates the desired 1,2-addition to the carbonyl group. [] Furthermore, using 4f in conjunction with 1,4-diazabicyclo[2.2.2]octane enhances the yield of the desired product significantly. [] This highlights the importance of carefully selecting reagents to control reaction pathways and achieve the desired synthetic outcome.
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